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Compound of Interest

Compound Name: Biotin-PEG6-alcohol

Cat. No.: B606147

An In-Depth Technical Guide to Biotin-PEG6-alcohol: Chemical Properties and Solubility

Introduction

Biotin-PEG6-alcohol is a heterobifunctional molecule incorporating a biotin moiety, a
hydrophilic hexaethylene glycol (PEG6) spacer, and a terminal primary hydroxyl group.[1][2][3]
This structure provides a versatile tool for researchers in bioconjugation, drug delivery, and
diagnostics. The biotin group allows for high-affinity binding to avidin and streptavidin, while the
PEG spacer enhances water solubility, reduces steric hindrance, and improves the
pharmacokinetic properties of conjugated molecules.[4] The terminal alcohol (-OH) group
serves as a reactive handle for further chemical modifications.[4] This guide provides a detailed
overview of the chemical properties and solubility of Biotin-PEG6-alcohol for professionals in
research and drug development.

Chemical Properties

The fundamental chemical and physical properties of Biotin-PEG6-alcohol are summarized
below. These data are essential for accurate experimental design, including reaction
stoichiometry and solution preparation.
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Property Value Reference(s)
CAS Number 906099-89-6
Molecular Formula C22H41N30sS
Molecular Weight 507.64 g/mol
Exact Mass 507.2614
Appearance White to oﬁ—white solid; may
be a waxy solid
Purity Typically =98%

C: 52.05%, H: 8.14%, N:

Elemental Analysis
8.28%, O: 25.21%, S: 6.32%

Solubility

The solubility of a compound is a critical parameter for its application in biological and chemical
systems. The PEG6 chain in Biotin-PEG6-alcohol significantly enhances its aqueous
solubility. Detailed solubility information is provided in the table below.
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Solvent Solubility Reference(s)

DMSO (Dimethyl Sulfoxide)

Soluble; up to 100 mg/mL
(196.99 mM). Ultrasonic

treatment may be required.

Use freshly opened DMSO as

it is hygroscopic.

Water Soluble
DMF (Dimethylformamide) Soluble
DCM (Dichloromethane) Soluble

> 2.5 mg/mL in a solution of
10% DMSO, 40% PEG300,
5% Tween-80, and 45%

Saline.

Aqueous Formulation 1

= 2.5 mg/mL in a solution of
10% DMSO and 90% (20%
SBE-B-CD in Saline).

Aqueous Formulation 2

> 2.5 mg/mL in a solution of
10% DMSO and 90% Corn Oil.

Oil-based Formulation

Experimental Protocols

Protocol 1: Determination of Thermodynamic Solubility
(Shake-Flask Method)

The shake-flask method is a widely recognized and reliable technique for determining the
thermodynamic solubility of a compound.

Objective: To determine the saturation concentration of Biotin-PEG6-alcohol in a specific
solvent.

Materials:

o Biotin-PEG6-alcohol
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e Solvent of interest (e.g., Water, PBS)

 Scintillation vials or sealed flasks

o Orbital shaker with temperature control

e Analytical balance

e Centrifuge

o HPLC or other suitable analytical instrument for quantification
Methodology:

e Add an excess amount of Biotin-PEG6-alcohol to a vial containing a known volume of the
solvent. The excess solid should be clearly visible.

o Seal the vials tightly to prevent solvent evaporation.
e Place the vials on an orbital shaker in a temperature-controlled environment (e.g., 25°C).

» Shake the mixture for a sufficient time (typically 24-48 hours) to ensure equilibrium is
reached.

 After equilibration, stop the shaker and allow the vials to stand undisturbed for at least 1 hour
to let the undissolved solid settle.

o Carefully remove an aliquot of the supernatant. To ensure no solid particles are transferred,
centrifugation of the sample is recommended.

« Dilute the supernatant with a suitable solvent to a concentration within the quantifiable range
of the analytical method.

o Determine the concentration of Biotin-PEG6-alcohol in the diluted sample using a
calibrated analytical method like HPLC.

o Calculate the original concentration in the saturated solution, which represents the
thermodynamic solubility.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b606147?utm_src=pdf-body
https://www.benchchem.com/product/b606147?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Protocol 2: Preparation of a Stock Solution in DMSO

This protocol details the preparation of a high-concentration stock solution, which is a common
starting point for creating working solutions for various assays.

Objective: To prepare a 100 mg/mL stock solution of Biotin-PEG6-alcohol in DMSO.
Materials:

Biotin-PEG6-alcohol

Anhydrous, newly opened DMSO

Vortex mixer

Ultrasonic bath

Sterile microcentrifuge tubes or vials

Methodology:

Weigh the desired amount of Biotin-PEG6-alcohol (e.g., 10 mg) into a sterile vial.

e Add the calculated volume of fresh DMSO to achieve the target concentration. For 10 mg to
make a 100 mg/mL solution, add 100 pL of DMSO.

» Vortex the mixture thoroughly.

« If the compound does not fully dissolve, place the vial in an ultrasonic bath and sonicate until
the solution is clear. Gentle warming can also be applied if necessary.

e Once dissolved, the stock solution can be used immediately or aliquoted into smaller
volumes for storage.

e For long-term storage (months), store aliquots at -20°C or -80°C. For short-term storage
(days to weeks), 4°C is acceptable. Avoid repeated freeze-thaw cycles.

Visualizations
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Experimental Workflow

The following diagram illustrates the key steps in determining the thermodynamic solubility of
Biotin-PEG6-alcohol using the shake-flask method.

Add excess Biotin-PEG6-alcohol
to a known volume of solvent

Equilibrate on shaker
(e.g., 24-48h at 25°C)

Separate solid and liquid phases
(Centrifugation)

Collect supernatant

Quantify concentration
(e.g., HPLC)

Solubility Determined

Click to download full resolution via product page

Caption: Workflow for solubility determination via the shake-flask method.
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Logical Pathway in PROTAC Development

Biotin-PEG6-alcohol is frequently used as a PEG-based linker in the synthesis of Proteolysis-
Targeting Chimeras (PROTACSs). APROTAC is a heterobifunctional molecule that recruits an
E3 ubiquitin ligase to a target protein, leading to the target's ubiquitination and subsequent
degradation by the proteasome. The diagram below illustrates this logical relationship.
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Caption: Logical pathway of Biotin-PEG6-alcohol as a linker in PROTAC action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

